Cas no 20928-01-2 (dibenzo[b,d]furan-2-yl acetate)
![dibenzo[b,d]furan-2-yl acetate structure](https://www.kuujia.com/scimg/cas/20928-01-2x500.png)
20928-01-2 structure
Product name:dibenzo[b,d]furan-2-yl acetate
dibenzo[b,d]furan-2-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- dibenzo[b,d]furan-2-yl acetate
- dibenzofuran-2-yl acetate
- SCHEMBL20322895
- 2-Dibenzofuranol, 2-acetate
- 2-acetoxydibenzofuran
- DTXSID60943202
- 20928-01-2
-
- Inchi: InChI=1S/C14H10O3/c1-9(15)16-10-6-7-14-12(8-10)11-4-2-3-5-13(11)17-14/h2-8H,1H3
- InChI Key: PJBKWXIXRDXEDP-UHFFFAOYSA-N
- SMILES: CC(=O)OC1=CC2=C(C=C1)OC3=CC=CC=C32
Computed Properties
- Exact Mass: 226.063
- Monoisotopic Mass: 226.062994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 39.4
Experimental Properties
- Density: 1.27
- Boiling Point: 367.5°C at 760 mmHg
- Flash Point: 176.1°C
- Refractive Index: 1.657
- PSA: 39.44
dibenzo[b,d]furan-2-yl acetate Related Literature
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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2. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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